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Compound of Interest

Compound Name: N-Me-L-Ala-maytansinol

Cat. No.: B10861108

Comparative Cytotoxicity Analysis: N-Me-L-Ala-
maytansinol vs. DM4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the in vitro cytotoxicity of two
potent maytansinoid derivatives, N-Me-L-Ala-maytansinol and DM4. Both are highly effective
microtubule-targeting agents utilized as payloads in antibody-drug conjugates (ADCSs) for
targeted cancer therapy. This document summarizes their shared mechanism of action,
presents available quantitative cytotoxicity data, details relevant experimental protocols, and
illustrates the key signaling pathway involved in their cytotoxic effect.

Mechanism of Action: Disruption of Microtubule
Dynamics

Both N-Me-L-Ala-maytansinol and DM4 are members of the maytansinoid family of cytotoxic
agents. Their primary mechanism of action involves the inhibition of microtubule
polymerization. By binding to tubulin, the fundamental protein subunit of microtubules, these
compounds prevent the assembly of the mitotic spindle, a structure essential for chromosome
segregation during cell division. This disruption of microtubule dynamics leads to cell cycle
arrest in the G2/M phase, ultimately triggering programmed cell death, or apoptosis, through
the intrinsic pathway.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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